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Compound of Interest

4-[2-
Compound Name:
(Dimethylamino)ethyllmorpholine

Cat. No.: B1585578

An In-depth Technical Guide to the Safe Handling of 4-[2-(Dimethylamino)ethyl]morpholine

Executive Summary

This document provides a comprehensive technical guide on the safety and handling protocols
for 4-[2-(Dimethylamino)ethyllmorpholine (CAS No. 4385-05-1). As a morpholine derivative,
this compound is utilized in various organic synthesis and pharmaceutical development
processes[1]. While specific toxicological data for this exact molecule is limited, its structural
similarity to other aminoethylmorpholines and the broader morpholine class of chemicals
necessitates a stringent and proactive approach to safety. This guide, intended for researchers,
chemists, and drug development professionals, synthesizes available data with established
best practices for handling corrosive and hazardous amine compounds. The core principle of
this guide is risk mitigation through a deep understanding of the compound's potential hazards,
the implementation of robust engineering and administrative controls, and the correct use of
personal protective equipment (PPE).

Hazard Identification and GHS Classification

Understanding the hazard profile of 4-[2-(Dimethylamino)ethylJmorpholine is the foundation

of its safe use. The primary documented hazard is its potential to cause severe and permanent
damage to the eyes[2]. Based on the known properties of structurally similar compounds, such
as 4-(2-Aminoethyl)morpholine, it is prudent to assume it is also corrosive to the skin, harmful if
swallowed or in contact with skin, and may cause respiratory irritation[3].
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GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.

Hazard Class Category Hazard Statement Pictogram
Serious Eye H318: Causes serious r,
o Category 1 laalt text

Damage/Eye lrritation eye damage[2]
Acute Toxicity, Dermal H311: Toxic in contact L

Category 3 _ _ aalt text
(Inferred) with skin[3]
Skin H314: Causes severe
Corrosion/Irritation Category 1B skin burns and eye laalt text
(Inferred) damage(3][4]
Acute Toxicity, Oral H302: Harmful if E,

Category 4 laalt text
(Inferred) swallowed[3][4]

) H335: May cause

STOT - Single ) o E,

Category 3 respiratory irritation[3]  leualt text

Exposure (Inferred)

[5]

Note: Classifications marked with "Inferred" are based on the hazard profile of the closely

related compound 4-(2-Aminoethyl)morpholine and should be applied as a precautionary

measure.

Physical and Chemical Properties

Proper handling and storage protocols are directly influenced by the compound's physical

properties.
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Property Value Source
Molecular Formula CsH1sN20 [1]
Molecular Weight 158.24 g/mol [1]
Appearance Liquid [6]
Density 0.925 g/mL at 25 °C [1107]
Boiling Point 93-94 °C at 20 mm Hg [11[7]
Flash Point 168 °F (75.6 °C) [7]
Refractive Index (n20/D) 1.4582 [1107]

Exposure Controls and Personal Protective
Equipment (PPE)

The primary objective when handling 4-[2-(Dimethylamino)ethyllmorpholine is to prevent all
routes of exposure—dermal, ocular, and inhalation. This is achieved through a multi-layered
approach combining engineering controls and appropriate PPE.

Engineering Controls

» Ventilation: All manipulations of this compound must be performed within a certified chemical
fume hood to control vapor inhalation[3][6]. The ventilation system should be regularly
monitored to ensure it maintains a negative pressure and adequate face velocity.

o Safety Stations: Eyewash stations and safety showers must be readily accessible and
located in close proximity to the workstation where the chemical is handled[3][8][9]. These
stations should be tested weekly.

Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing direct contact. Wear protective gloves, clothing,
and eye/face protection at all times when handling this substance[2][4].

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA 29 CFR
1910.133 or European Standard EN166 regulations[3][8]. In addition, a full-face shield
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should be worn when there is a risk of splashing.

e Skin Protection:

o Gloves: Wear chemically resistant gloves, such as nitrile or neoprene rubber[9]. Always
inspect gloves for tears or punctures before use and practice proper glove removal
technique to avoid skin contact.

o Lab Coat/Apron: A chemically resistant lab coat is mandatory. For larger quantities or tasks
with a higher splash risk, a rubber or neoprene apron should be worn over the lab coat.

» Respiratory Protection: If engineering controls fail or for certain emergency situations, a full-
face respirator with an appropriate organic vapor cartridge (e.g., type ABEK per EN 14387)
may be necessary|[6].

Protocol 1: PPE Donning and Doffing Sequence

The causality behind the sequence is to create a barrier from the "outside in" when donning
and to remove the most contaminated items first (from the "inside out") when doffing to prevent
self-contamination.
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Doffing (Taking Off) PPE

N 2. Lab Coat & Inner Gloves > 3. Goggles & Face Shield
4, Cuitar Eltoves (i e (Turn inside out, peel off gloves simultaneously) ( (Handle by straps) % VEED RENES Teegily

Donning (Putting On) PPE

1. Lab Coat P 2. Gloves (First Pair) (3 Goggles & Face ShieltHl. Gloves (Second Pair, optionala
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1. Evacuate Area
& Isolate Hazard

2. Don Full PPE
(Gloves, Goggles, Coat, Respirator if needed)

3. Eliminate
Ignition Sources
4. Contain Spill

(Use inert absorbent dikes)

5. Absorb & Collect
(Use non-sparking tools)

6. Decontaminate
Spill Area

7. Dispose of Waste
(Follow regulations)

Incident Secured

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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